molecular formula C9H10N2O B8778152 5-Isopropoxypicolinonitrile

5-Isopropoxypicolinonitrile

Cat. No.: B8778152
M. Wt: 162.19 g/mol
InChI Key: XWENIMFFLBIXKK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Isopropoxypicolinonitrile (CAS No. 1409950-22-6) is a nitrile-substituted pyridine derivative featuring an isopropoxy group at the 5-position of the pyridine ring. This compound is primarily utilized as a key intermediate in organic synthesis, particularly in the development of macrofilaricidal agents targeting parasitic worms. Its synthesis involves nucleophilic aromatic substitution, starting from 5-fluoropicolinonitrile, followed by treatment with sodium methanolate and ammonium chloride to yield intermediates like 5-isopropoxypicolinimidamide hydrochloride . The compound is commercially available with 95% purity from suppliers such as AK Scientific .

Properties

Molecular Formula

C9H10N2O

Molecular Weight

162.19 g/mol

IUPAC Name

5-propan-2-yloxypyridine-2-carbonitrile

InChI

InChI=1S/C9H10N2O/c1-7(2)12-9-4-3-8(5-10)11-6-9/h3-4,6-7H,1-2H3

InChI Key

XWENIMFFLBIXKK-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC1=CN=C(C=C1)C#N

Origin of Product

United States

Comparison with Similar Compounds

6-Amino-5-nitropicolinonitrile (CAS No. 1620-76-4)

  • Substituents: Amino (-NH₂) and nitro (-NO₂) groups at the 6- and 5-positions, respectively.
  • Synthesis : Typically involves nitration and subsequent amination reactions.
  • Safety : Classified as hazardous; inhalation requires immediate medical attention .
  • Key Difference: The nitro group enhances electrophilicity but increases toxicity compared to the isopropoxy group in 5-isopropoxypicolinonitrile .

5-Fluoropicolinonitrile (CAS No. 100-70-9)

  • Substituent : Fluorine (-F) at the 5-position.
  • Synthesis : Prepared via direct fluorination or halogen exchange.
  • Applications: A precursor for synthesizing 5-isopropoxypicolinonitrile and other derivatives.
  • Key Difference : Fluorine’s electron-withdrawing nature reduces pyridine ring electron density, contrasting with the electron-donating isopropoxy group. This affects reactivity in downstream reactions .

5-(Hydroxymethyl)picolinonitrile (CAS No. 58553-48-3)

  • Substituent : Hydroxymethyl (-CH₂OH) at the 5-position.
  • Synthesis : Achieved via hydroxymethylation or reduction of aldehyde precursors.
  • Applications : Used in hydrophilic compound synthesis due to its polar hydroxymethyl group.
  • Key Difference : The hydroxymethyl group improves aqueous solubility, making it preferable for reactions requiring polar solvents, unlike the hydrophobic isopropoxy derivative .

Data Tables

Table 1: Comparative Analysis of Picolinonitrile Derivatives

Compound Name CAS Number Substituents Synthesis Method Applications Safety Profile
5-Isopropoxypicolinonitrile 1409950-22-6 Isopropoxy (-OCH(CH₃)₂) Nucleophilic substitution (5-fluoro precursor) Macrofilaricidal agent precursor Limited toxicity data
6-Amino-5-nitropicolinonitrile 1620-76-4 Amino, Nitro Nitration and amination Research applications High hazard (inhalation risk)
5-Fluoropicolinonitrile 100-70-9 Fluorine Halogen exchange Precursor for derivatives Moderate hazard (fluorine reactivity)
5-(Hydroxymethyl)picolinonitrile 58553-48-3 Hydroxymethyl Hydroxymethylation Hydrophilic intermediate synthesis Low toxicity

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.